Phosphonous difluoride, (pentafluorophenyl)-

• CAS RN: 13175-72-9
• Molecular Formula: C6F7P
• Molecular Weight: 236.03 g/mol
• IUPAC Name: difluoro-(2,3,4,5,6-pentafluorophenyl)phosphane
• InChI: InChI=1S/C6F7P/c7-1-2(8)4(10)6(14(12)13)5(11)3(1)9
• InChI Key: SCXZZIDWZODXSN-UHFFFAOYSA-N
• SMILES: C1(=C(C(=C(C(=C1F)F)P(F)F)F)F)F

Description

Phosphonous difluoride, (pentafluorophenyl)- is a chemical compound that is widely used in scientific research. It is a colorless, odorless, and highly reactive compound that has a wide range of applications in the field of chemistry.

Mechanism Of Action

The mechanism of action of phosphonous difluoride, (pentafluorophenyl)- is not well understood. However, it is believed that it reacts with various functional groups in organic molecules, such as alcohols, amines, and carboxylic acids. The reaction results in the formation of new compounds, which can be used in various scientific research applications.

Biochemical And Physiological Effects

The biochemical and physiological effects of phosphonous difluoride, (pentafluorophenyl)- are not well studied. However, it is known that it is highly reactive and can react with various functional groups in biological molecules. Therefore, it is recommended to handle this compound with extreme caution.

Advantages And Limitations For Lab Experiments

The advantages of using phosphonous difluoride, (pentafluorophenyl)- in lab experiments are its high reactivity and versatility. It can be used in various chemical reactions and can produce a wide range of compounds. However, its high reactivity can also be a limitation, as it can react with other compounds in the reaction mixture, leading to unwanted side reactions.

Future Directions

There are several future directions for the use of phosphonous difluoride, (pentafluorophenyl)- in scientific research. One direction is the development of new synthetic methods using this compound. Another direction is the use of this compound in the preparation of new materials, such as polymers and liquid crystals. Additionally, the use of phosphonous difluoride, (pentafluorophenyl)- in biological applications, such as drug discovery, is an area that requires further research.
Conclusion:
In conclusion, phosphonous difluoride, (pentafluorophenyl)- is a highly reactive and versatile compound that has a wide range of applications in scientific research. Its synthesis method is well-established, and it is primarily used as a reagent in organic synthesis. The mechanism of action of this compound is not well understood, but it is believed to react with various functional groups in organic molecules. While the advantages of using phosphonous difluoride, (pentafluorophenyl)- in lab experiments are its high reactivity and versatility, its high reactivity can also be a limitation. Finally, there are several future directions for the use of this compound in scientific research, including the development of new synthetic methods and the use of this compound in biological applications.

Synthesis Methods

Phosphonous difluoride, (pentafluorophenyl)- can be synthesized by reacting pentafluorobenzene with phosphorus trichloride in the presence of a catalyst. The reaction produces phosphonous difluoride, (pentafluorophenyl)- as a byproduct. The synthesis method is a well-established process and has been used in various scientific research applications.

Scientific Research Applications

Phosphonous difluoride, (pentafluorophenyl)- has a wide range of applications in scientific research. It is primarily used as a reagent in organic synthesis. It is also used as a ligand in organometallic chemistry and as a catalyst in various chemical reactions. Phosphonous difluoride, (pentafluorophenyl)- is also used in the preparation of new materials, such as polymers and liquid crystals.